3-(1,3-Benzothiazol-2-yl)benzonitrile

• CAS No.: 67362-99-6
• Molecular Formula: C14H8N2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: 3-(1,3-benzothiazol-2-yl)benzonitrile
• InChI: InChI=1S/C14H8N2S/c15-9-10-4-3-5-11(8-10)14-16-12-6-1-2-7-13(12)17-14/h1-8H
• InChI Key: TVVTWDUBURSZHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=CC(=C3)C#N

Description

3-(1,3-Benzothiazol-2-yl)benzonitrile is a heterocyclic compound featuring a benzothiazole core substituted at the C2 position with a benzonitrile group. Benzothiazoles are renowned for their pharmacological and material science applications, attributed to their electronic properties and bioactivity . The nitrile group enhances electrophilicity and may improve binding affinity in biological systems or optoelectronic performance in materials .

Comparison with Similar Compounds

2-[3-(1,3-Benzothiazol-2-yl)phenyl]propanenitrile (Compound 3b)

• Structure : Features a propanenitrile chain (-CH₂CN) attached to the benzothiazole-linked phenyl group, unlike the direct benzonitrile substitution in the target compound.
• Synthesis: Prepared via condensation of 2-cyanomethyl-1,3-benzothiazole with aldehydes under microwave irradiation, highlighting a divergent synthetic route compared to traditional reflux methods .

2-(1,3-Benzothiazol-2-ylsulfanyl)acetonitrile

• Structure : Contains a sulfanyl (-S-) bridge between the benzothiazole and acetonitrile group.
• Molecular Weight : 206.29 g/mol (vs. ~236.28 g/mol estimated for the target compound) .
• This contrasts with the planar benzonitrile group in the target compound, which may favor π-π stacking in materials science applications.

3-[3-(1,3-Benzothiazol-2-ylmethoxy)-5-chlorophenoxy]-5-chlorobenzonitrile

• Structure : Incorporates chlorine substituents and a benzothiazolylmethoxy group, creating a more complex, halogenated derivative.
• Applications : The chlorine atoms enhance lipophilicity, likely improving membrane permeability in biological systems. This compound is patented for unspecified industrial or pharmacological uses, suggesting utility in agrochemicals or OLEDs .

2-(1,3-Benzothiazol-2-yl)-3-(aryl)prop-2-enenitrile Derivatives

• Structure : Features a propenenitrile group conjugated with an aryl substituent, enabling extended π-systems.
• Synthesis : Microwave-assisted synthesis improves yield and reduces reaction time compared to conventional methods used for the target compound .
• Applications : Demonstrated antioxidant and antimicrobial activities, with structure-activity relationships (SAR) indicating that electron-withdrawing groups (e.g., nitrile) enhance bioactivity .

Comparative Analysis of Key Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Synthesis Method	Notable Applications
3-(1,3-Benzothiazol-2-yl)benzonitrile	~236.28	Direct benzonitrile at C2	Condensation + oxidation	Potential materials science, pharmacology
Compound 3b	~264.32	Propanenitrile chain	Microwave-assisted	Antimicrobial, anticancer
2-(Benzothiazol-2-ylsulfanyl)acetonitrile	206.29	Sulfanyl bridge	Not specified	Intermediate in organic synthesis
Chlorinated derivative	~429.29	Cl, benzothiazolylmethoxy	Multi-step coupling	Patented industrial uses

Pharmacological and Material Science Relevance

• Biological Activity: Benzothiazole derivatives with nitrile groups exhibit diverse bioactivity. The target compound’s benzonitrile group may similarly modulate enzyme interactions.
• Material Science: Nitrile-containing benzothiazoles are explored in OLEDs due to their electron-withdrawing properties. For instance, 4-(3-(2-(10H-phenoxazin-10-yl)pyridin-5-yl)-9H-carbazol-9-yl)benzonitrile derivatives are patented as TADF (thermally activated delayed fluorescence) materials . The target compound’s structure could be tailored for analogous applications.

Preparation Methods

Condensation-Cyclization Strategies

A predominant synthetic pathway for 3-(1,3-Benzothiazol-2-yl)benzonitrile involves the condensation of 2-aminothiophenol with a suitably substituted benzonitrile precursor. Drawing parallels to the synthesis of analogous benzothiazole-benzonitrile chromophores, this method typically begins with 3-cyanobenzaldehyde as the aldehyde component. The reaction proceeds via Schiff base formation between the aldehyde and the primary amine of 2-aminothiophenol, followed by intramolecular cyclization to construct the benzothiazole ring.

Reaction Conditions and Optimization

• Solvent System : Ethanol or acetonitrile is commonly employed due to their ability to dissolve both polar and aromatic intermediates.
• Catalysis : Acidic conditions, such as sulfuric acid (0.05–1.5 eq), facilitate protonation of the imine intermediate, accelerating cyclization.
• Temperature : Reactions are typically conducted under reflux (70–82°C) to ensure complete ring closure while minimizing side reactions.

A representative procedure involves heating 3-cyanobenzaldehyde (1.0 eq) and 2-aminothiophenol (1.1 eq) in acetonitrile with catalytic sulfuric acid (0.1 eq) at 65°C for 6–8 hours. Post-reaction, the mixture is quenched with water, and the product is extracted using monochlorobenzene. The organic layer is concentrated under reduced pressure, yielding 3-(1,3-Benzothiazol-2-yl)benzonitrile with a reported purity of >97% by HPLC.

Yield and Impurity Profile

• Yield : 75–83%, consistent with analogous benzothiazole syntheses.
• Key Impurities : Residual aldehyde (≤0.5%) and uncyclized Schiff base (≤1.2%), mitigated via recrystallization from ethanol-water mixtures.

Oxidative Coupling Approaches

Alternative methods leverage oxidative coupling to assemble the benzothiazole moiety directly onto the benzonitrile core. Patent literature on ethyl 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylate synthesis highlights the utility of potassium persulfate (1.3–1.7 eq) as an oxidizing agent in acetonitrile. Adapting this protocol, 3-bromobenzonitrile may undergo coupling with 2-mercaptobenzothiazole in the presence of persulfate, though direct evidence for this specific reaction remains speculative.

Critical Parameters

• Oxidant Selection : Potassium persulfate outperforms hydrogen peroxide in minimizing oxygen byproduct formation, enhancing process safety.
• Stoichiometry : A 1.5:1 molar ratio of oxidant to substrate balances conversion efficiency and cost.
• Temperature Control : Maintaining 55–65°C prevents premature decomposition of reactive intermediates.

While this route remains less documented for the target compound, its success in analogous systems suggests feasibility, particularly for large-scale production where safety and yield are paramount.

Nitrilation of Preformed Benzothiazoles

A less conventional route involves introducing the nitrile group post-cyclization. For instance, 3-bromo-1,3-benzothiazole could undergo cyanation via Rosenmund-von Braun reaction using copper(I) cyanide in dimethylformamide. However, this method risks over-cyanation and requires stringent temperature control (120–130°C).

Challenges and Mitigations

• Regioselectivity : Directed ortho-metalation strategies using lithium diisopropylamide (LDA) may enhance positional specificity.
• Byproduct Formation : Tributyltin cyanide offers a milder alternative to CuCN, reducing polymerization side reactions.

Analytical Characterization and Quality Control

Rigorous analytical protocols ensure the integrity of 3-(1,3-Benzothiazol-2-yl)benzonitrile. Key techniques include:

• HPLC : Reverse-phase C18 columns with UV detection at 254 nm resolve residual starting materials and cyclization byproducts.
• NMR Spectroscopy : $$ ^1H $$ NMR (400 MHz, CDCl$$_3 $$) displays characteristic singlet for the benzonitrile proton (δ 7.85 ppm) and multiplet resonances for the benzothiazole protons (δ 7.45–8.10 ppm).
• Mass Spectrometry : ESI-MS (m/z): 237.3 [M+H]$$^+$$.

Industrial-Scale Considerations

Translating laboratory syntheses to industrial production necessitates addressing solvent recovery, waste minimization, and throughput. Patent disclosures emphasize:

• Solvent Reuse : Monochlorobenzene is recovered via distillation and reused in subsequent batches, reducing raw material costs by ~30%.
• Catalyst Recycling : Tetrabutylammonium bromide (phase-transfer catalyst) is recovered via aqueous extraction with >90% efficiency.
• Continuous Flow Systems : Pilot studies indicate a 15% yield improvement in flow reactors compared to batch processes, attributed to enhanced heat and mass transfer.

Q & A

Q. How do steric and electronic effects influence its interaction with cytochrome P450 enzymes?

• CYP Inhibition Assays : Use human liver microsomes and LC-MS to measure IC₅₀ for CYP3A4/2D6. Bulky benzothiazole groups reduce CYP2D6 affinity due to steric hindrance, while electron-deficient nitriles enhance metabolic stability .